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This technical support center provides troubleshooting guides and frequently asked questions
to help researchers, scientists, and drug development professionals resolve common
namespace and node browsing issues encountered while working with .NET OPC applications.

Troubleshooting Guides

This section offers step-by-step guidance to diagnose and resolve specific problems related to
OPC namespace and node browsing.

Issue: OPC Client Fails to Browse the Server's Address
Space

Symptoms:

e The client application cannot see any nodes or a very limited number of nodes.

e An error message such as "Failed to browse" or "Cannot connect to the server" is displayed.
» The application hangs or becomes unresponsive during a browse operation.

Possible Causes:

 Incorrect server endpoint URL.

» Firewall blocking the connection.
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e Security and authentication issues.

o DCOM configuration problems (for OPC Classic).
Troubleshooting Protocol:

» Verify Server Endpoint URL:

o Ensure the endpoint URL in the client configuration exactly matches the one provided by
the OPC server.

o Check for typos or incorrect protocols (e.g., opc.tcp:// vs. http://).
e Check Firewall Settings:

o Temporarily disable the firewall on both the client and server machines to see if the issue
IS resolved.

o If the firewall is the cause, create inbound rules on the server to allow traffic on the OPC
UA port (typically 4840). On the client, create corresponding outbound rules.

o Review Security Configuration:
o Ensure the client's security certificate is trusted by the server and vice-versa.

o Verify that the user account the client is running under has the necessary permissions to
access the OPC server. Some servers may allow anonymous browsing but restrict access
to certain nodes.[1][2]

o DCOM Configuration (for OPC Classic):

o If you are using OPC DA, HDA, or A&E, DCOM settings must be correctly configured on
both the client and server.

o Use the dcomcenfg utility to check permissions for "My Computer" properties, specifically
the Default Properties, Default Protocols, and COM Security tabs.

o Ensure the user account has remote launch and activation permissions.[1][3][4]
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Troubleshooting Workflow for Connection and Browsing Issues
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Caption: Troubleshooting workflow for initial browsing failures.

Frequently Asked Questions (FAQs)

Q1: My .NET OPC client can connect to the server, but after a server restart, it can no longer
find previously accessed nodes. Why is this happening?
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Al: This issue is often caused by dynamic namespace indexes. Some OPC servers regenerate
their namespace table upon restart, which can change the numerical index for a given
namespace URI. If your client application stores Nodelds with hardcoded namespace indexes
(e.g., ns=2;i=10934), these will become invalid if the index changes (e.g., to ns=4,;i=10934).[5]

Solution: Instead of storing Nodelds with potentially dynamic namespace indexes, you should

store them with their corresponding namespace URIs. The OPC UA specification provides the
ExpandedNodeld type for this purpose.[5] Before performing operations like reading or writing,
your client should:

e Read the server's current namespace array.
e Find the current index for the stored namespace URI.
o Construct the Nodeld with the correct, current namespace index.

Another approach is to re-browse the server's address space to find the desired nodes after a
connection is re-established.

Q2: | am getting a BadNodeldUnknown error when trying to browse a specific node, even
though | can see it with another OPC client like UaExpert. What could be the cause?

A2: This error indicates that the server does not recognize the Nodeld you are trying to access.
Several factors could lead to this situation:

 Incorrect Namespace Index: As mentioned in the previous question, a dynamic namespace
index might be the culprit.[6]

o Session-Related Issues: The server's state might have changed, or there could be a problem
with the client's session. Sometimes, restarting the OPC server is the only way to resolve
this if the server has entered a faulty state.[6]

o Continuation Points: For servers with a large number of nodes, browsing is done in chunks
using continuation points. Your client might not be correctly handling these continuation
points, leading to an incomplete list of nodes.
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o Server-Side Logic: The node might only be available under specific server conditions that are
met when you are using a tool like UaExpert but not your custom client.

Troubleshooting Steps:
¢ Implement logic to handle dynamic namespace indexes as described in Q1.
« If the error is intermittent, investigate the server's logs for any reported issues.[6]

o Ensure your browsing logic correctly handles and loops through continuation points until a
null continuation point is received.

Q3: What is the difference between lazy and eager fetching when browsing nodes, and what
are the performance implications?

A3:

e Lazy Fetching: This approach involves fetching nodes on demand. For example, a tree view
in a client application would only fetch the children of a parent node when the user expands
it. This is the generally recommended approach as it minimizes the initial load on the server.

[7]

o Eager Fetching: This involves trying to browse and cache all or a large portion of the server's
address space at once. This can create significant performance issues for the server,
especially with large and complex address spaces.[7]

For optimal performance, it is recommended to use lazy fetching and, when you need to
browse multiple nodes at the same level, to put them all in a single BrowseRequest instead of
sending multiple requests for each node.[7]

Q4: What are some best practices for managing namespaces in a large, multi-site OPC UA
deployment?

A4: For large-scale systems, a well-defined namespace strategy is crucial.

e Avoid Using Namespaces for Hierarchy: It is not recommended to model your physical
hierarchy (e.g., Enterprise/Country/Site) directly within the namespace name itself.[8]
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o Use the Address Space for Hierarchy: Instead, use folders and objects within the OPC UA
address space to represent your hierarchical structure.[8]

o Consistent Namespace URIs: Use unique and persistent NamespaceUris for different
information models or device types. The OPC Foundation provides guidelines for creating
these URIs.[9]

e Minimize the Number of Namespaces: Creating hundreds of namespaces can be more
resource-intensive on the server than managing many nodes within a single namespace.[10]

o Centralized Information Model: In a multi-controller setup where each controller is its own
OPC server, you will have individual namespaces. To create a unified namespace, you may
need an aggregation layer, such as a central Ignition gateway or an MQTT broker, to bring
the data into a single, cohesive address space.[8]

Logical Relationship of Namespace Management
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Caption: Client-side handling of dynamic server namespaces.

Quantitative Data Summary

At present, the common issues with namespace and node browsing are primarily qualitative.
However, when troubleshooting performance, consider the following parameters:
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Parameter

Recommended
Valuel/Practice

Rationale

Operation Timeout

5-15 seconds

Areasonable timeout to
prevent the client from hanging
on a non-responsive server,
but long enough for complex

browse operations.

Security Token Lifetime

Request new token at 75% of

lifetime

Prevents valid messages from
being discarded due to clock
differences or network latency.
[11]

Nodes per Browse Request

As many as needed at a given

level

Reduces network overhead by
bundling multiple node browse
operations into a single
request.[7]

Subscription Keep-Alive

10-30 seconds

Regularly checks the
connection status to detect
and recover from network

interruptions.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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